5-bromo-N-(2-methylphenyl)furan-3-carboxamide

• IUPAC Name: 5-bromo-N-(2-methylphenyl)furan-3-carboxamide
• InChI: InChI=1S/C12H10BrNO2/c1-8-4-2-3-5-10(8)14-12(15)9-6-11(13)16-7-9/h2-7H,1H3,(H,14,15)
• InChI Key: XFOBGVMTHPOSKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=COC(=C2)Br
• Molecular Formula: C12H10BrNO2
• Molecular Weight: 280.12 g/mol

Description

5-bromo-N-(2-methylphenyl)furan-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the furan chemical family and has a molecular weight of 299.22 g/mol.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2-methylphenyl)furan-3-carboxamide is not fully understood. However, studies have shown that it may inhibit the activity of certain enzymes involved in inflammation and cancer progression. It may also interfere with viral replication by inhibiting the activity of viral enzymes.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(2-methylphenyl)furan-3-carboxamide may have anti-inflammatory, anticancer, and antiviral effects. It may also have a role in regulating cellular signaling pathways and gene expression. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of 5-bromo-N-(2-methylphenyl)furan-3-carboxamide is its potential as a versatile building block for the synthesis of other organic compounds. It is also relatively easy to synthesize and purify. However, its low solubility in water may limit its use in certain experiments.

Future Directions

There are several future directions for the research and development of 5-bromo-N-(2-methylphenyl)furan-3-carboxamide. One potential direction is the further investigation of its anti-inflammatory, anticancer, and antiviral properties. Another direction is the development of new synthetic methods for the production of this compound and its derivatives. Additionally, its potential as a fluorescent probe for biological imaging and its use in the synthesis of other organic compounds warrant further exploration.

Synthesis Methods

The synthesis of 5-bromo-N-(2-methylphenyl)furan-3-carboxamide involves the reaction of 5-bromo-2-methylbenzoic acid with furan-3-carboxylic acid chloride in the presence of triethylamine. The resulting product is then purified through recrystallization to obtain a white crystalline powder.

Scientific Research Applications

5-bromo-N-(2-methylphenyl)furan-3-carboxamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated for its anti-inflammatory, anticancer, and antiviral properties. It has also been studied for its potential use as a fluorescent probe for biological imaging and as a building block for the synthesis of other organic compounds.